Cas no 89180-20-1 (2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid)

• Product Name: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid
• CAS No: 89180-20-1
• MF: C₅H₇N₅O₂
• MW: 169.141379594803
• CID: 726123
• PubChem ID: 265620
• Update Time: 2025-10-24

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid
• 1,3,5-Triazine-2-aceticacid, 4,6-diamino-
• 4,6-diamino-1,3,5-Triazine-2-acetic acid
• 4,6-Diamino-1,3,5-triazine-2-acetic acid (ACI)
• s-Triazine-2-acetic acid, 4,6-diamino- (7CI)
• NSC 101828
• DB-078317
• 2-(4,6-diamino-1,3,5-triazin-2-yl)aceticacid
• 1,3,5-Triazine-2-acetic acid, 4,6-diamino-
• Q48V0948P7
• NCGC00097170-01
• NCIStruc1_000298
• NCI60_000052
• E74256
• DTXSID30237564
• SB73580
• (4,6-diamino-1,3,5-triazin-2-yl)acetic acid
• 89180-20-1
• 1,3,5-Triazine, 2,4-diamino-6-carboxymethyl-
• NSC-101828
• S-TRIAZINE-2-ACETIC ACID, 4,6-DIAMINO-
• CHEMBL1742256
• NCIStruc2_000206
• NCGC00014061
• CCG-36220
• NSC101828
• UNII-Q48V0948P7
• NCI101828
• NCGC00014061-02

• MDL： MFCD20040376
• Inchi： 1S/C5H7N5O2/c6-4-8-2(1-3(11)12)9-5(7)10-4/h1H2,(H,11,12)(H4,6,7,8,9,10)
• InChI Key： OGRURUKWBQLASB-UHFFFAOYSA-N
• SMILES： O=C(CC1N=C(N)N=C(N)N=1)O

Computed Properties

• Exact Mass: 169.059974
• Monoisotopic Mass: 169.059974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: -1.2
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.672
• Boiling Point: 624°C at 760 mmHg
• Flash Point: 331.2°C
• Refractive Index: 1.724

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Comprehensive Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (CAS No. 89180-20-1): Properties, Applications, and Market Insights

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, with the CAS number 89180-20-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to as DATAA in research circles, is a derivative of the 1,3,5-triazine family, known for its versatile chemical properties and broad applicability. In this article, we delve into the molecular structure, synthesis methods, key applications, and emerging trends surrounding this compound, providing a holistic view for researchers and industry professionals.

The molecular formula of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is C5H6N6O2, featuring a triazine ring core with two amino groups and an acetic acid side chain. This unique structure imparts the compound with excellent stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers often highlight its role in the development of heterocyclic compounds, which are pivotal in drug discovery and material engineering. The compound’s CAS No. 89180-20-1 is frequently cited in patent literature, underscoring its industrial relevance.

One of the most prominent applications of DATAA is in the pharmaceutical industry, where it serves as a building block for anticancer agents and antiviral drugs. Recent studies have explored its potential in inhibiting specific enzymes involved in disease pathways, aligning with the growing demand for targeted therapies. Additionally, its triazine-based structure is being investigated for use in biodegradable polymers, a hot topic in sustainable material science. This dual utility in healthcare and sustainability makes 89180-20-1 a compound of high interest.

In agrochemicals, 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is utilized as a precursor for herbicides and plant growth regulators. Its ability to modulate biochemical processes in plants has led to innovations in crop protection, addressing global challenges like food security and climate-resilient agriculture. The compound’s efficacy in these applications is often linked to its amino-functionalized triazine core, which enhances its interaction with biological targets.

The synthesis of CAS No. 89180-20-1 typically involves the condensation of cyanoguanidine with chloroacetic acid, followed by selective amination. This process, while well-documented, continues to evolve with advancements in green chemistry techniques. Researchers are increasingly focusing on solvent-free reactions and catalytic methods to improve yield and reduce environmental impact, reflecting the industry’s shift toward sustainable practices.

Market trends indicate a steady rise in demand for 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, driven by its expanding applications in life sciences and advanced materials. Key players in the chemical industry are investing in scalable production methods to meet this demand, with a particular emphasis on high-purity grades for research and commercial use. The compound’s patent landscape also reveals ongoing innovation, with new derivatives being developed for niche applications.

From an SEO perspective, queries such as "DATAA synthesis methods", "triazine derivatives in medicine", and "CAS 89180-20-1 applications" are gaining traction among researchers and industry stakeholders. This article addresses these search intents by providing detailed, authoritative content that aligns with user needs. The inclusion of long-tail keywords like "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid uses in drug development" further enhances its discoverability.

In conclusion, 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (89180-20-1) is a multifaceted compound with significant potential across diverse sectors. Its unique chemical properties, coupled with its role in addressing contemporary challenges like sustainable agriculture and precision medicine, position it as a key player in the future of science and technology. As research progresses, we anticipate even broader applications and innovations stemming from this remarkable molecule.